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Compound of Interest

Compound Name: Nardosinonediol

Cat. No.: B1496119

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on Nardosinonediol is limited in the currently available
literature. The following application notes and protocols are based on studies of structurally and
functionally related compounds isolated from Nardostachys jatamansi, primarily
Nardoguaianone L (also referred to as G-6). These notes are intended to provide a
foundational framework for research into the anti-cancer properties of Nardosinonediol and its
analogs.

Sensitive Cell Lines and In Vitro Efficacy

Nardoguaianone L has demonstrated significant cytotoxic and anti-proliferative effects against
various cancer cell lines, particularly pancreatic cancer.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of Nardoguaianone L (G-6) against
sensitive cancer cell lines.

Table 1: IC50 Values of Nardoguaianone L (G-6) in Pancreatic Cancer Cell Lines

Cell Line IC50 (pM) Treatment Duration  Assay

SW1990 2.1 +£0.3[1][2] 72 hours MTT Assay
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Table 2: Apoptotic Effect of Nardoguaianone L (G-6) on SW1990 Cells

Treatment Percentage of .
. . Treatment Duration  Assay
Concentration (UM)  Apoptotic Cells (%)

20 22.66[3] 24 hours Annexin V/PI Staining

40 30.71[3] 24 hours Annexin V/PI Staining

Note on Other Pancreatic Cancer Cell Lines: While specific IC50 values are not detailed in the
provided literature, studies indicate that a combination of Nardoguaianone L (G-6) and
Gemcitabine inhibited the survival of Capan-2 cells by 1.12- to 2.39-fold and PANC-1 cells by
1.32- to 2.83-fold. No significant inhibitory effect was observed on CFPAC-1 cells[4].

Mechanism of Action: Signaling Pathways

Nardoguaianone L exerts its anti-tumor effects through the modulation of key signaling
pathways, leading to the induction of apoptosis and inhibition of cell proliferation.

MET/PTEN/TGF- Signhaling Pathway

Nardoguaianone L has been shown to inhibit the MET/PTEN/TGF-[3 pathway, which is crucial
for cell migration and motility in pancreatic cancer[3][5][6].
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MET/PTEN/TGF-3 Pathway Inhibition

AGE-RAGE Signaling Pathway and Apoptosis Induction

The combination of Nardoguaianone L and Gemcitabine has been found to activate the AGE-
RAGE signaling pathway, leading to increased Reactive Oxygen Species (ROS), decreased
Mitochondrial Membrane Potential (MMP), and ultimately, apoptosis[7].

Nardoguaianone L + Gemcitabine
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Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of
Nardosinonediol and related compounds.

Experimental Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1496119#cell-lines-sensitive-to-nardosinonediol-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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